Cas no 774212-81-6 (tert-butyl N-[(1R,3S)-3-aminocyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R,3S)-3-aminocyclopentyl]carbamate
• CAS No: 774212-81-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD18831392
• CID: 552394
• Update Time: 2025-04-19

tert-butyl N-[(1R,3S)-3-aminocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1R,3S)-3-aminocyclopentyl)carbamate
• Carbamic acid,[(1R,3S)-3-aminocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(1R,3S)-3-aminocyclopentyl]carbamate
• ((1R,3S)-3-amino-cyclopentyl)-carbamic acid tert-butyl ester
• (1R,3S)-3-Amino-1-(Boc-amino)cyclopentane
• (1R,3S)-cis-(3-amino-cyclopentyl)-carbamic acid tert-butyl ester
• AK126675
• SureCN1016160
• tert-butyl (1R,3S)-3-aminocyclopentylcarbamate
• tert-Butyl [(1R,3S)-3-aminocyclopentyl]carbamate
• PGBVMVTUWHCOHX-JGVFFNPUSA-N
• 7343AJ
• SB23035
• FCH3609636
• FCH3998672
• AX8244087
• 2-Methyl-2-propanyl [(1R,3S)-3-aminocyclopentyl]carbamate

• MDL： MFCD18831392
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-5-4-7(11)6-8/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： PGBVMVTUWHCOHX-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 200.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 64.4

Experimental Properties

• PSA: 67.84000
• LogP: 2.29560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds